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Compound of Interest

Compound Name: Hydroxyanigorufone

Cat. No.: B158269 Get Quote

Essential Safety and Handling Guide for
Hydroxyanigorufone
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Hydroxyanigorufone, a natural product isolated from Musa itinerans and Musa acuminata.

[1][2] Adherence to these procedural guidelines is essential for ensuring laboratory safety and

maintaining experimental integrity.
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Property Value Source

Molecular Formula C₁₉H₁₂O₃ PubChem[3]

Molecular Weight 288.3 g/mol
TargetMol,

MedChemExpress[1][2]

CAS Number 56252-02-9 TargetMol, PubChem[1][3]

Physical Description Solid
Human Metabolome

Database[3]

Melting Point 238 - 242 °C
Human Metabolome

Database[3]

Storage (Powder) -20°C for 3 years TargetMol[1]

Storage (in Solvent) -80°C for 1 year TargetMol[1]

Hazard Identification and Precautionary Measures
While a comprehensive safety data sheet for Hydroxyanigorufone is not readily available,

general principles for handling similar chemical compounds should be strictly followed. The

primary hazards are associated with inhalation, ingestion, and direct contact with skin and

eyes.

Hazard Statements (Assumed based on similar compounds):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Hydroxyanigorufone to minimize exposure

and ensure personal safety.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved safety

goggles.

Protects against splashes and

airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) inspected prior to

use. A lab coat or chemical-

resistant apron must be worn.

Prevents skin contact. Proper

glove removal technique is

critical to avoid cross-

contamination.[4]

Respiratory Protection

Use a NIOSH-approved

respirator with an appropriate

cartridge if working in a poorly

ventilated area or when the

material is aerosolized.

Prevents inhalation of the

compound.

Hand Protection

Handle with gloves. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.[4]

Prevents skin absorption and

contamination of other

surfaces.

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure the work area is in a well-ventilated chemical fume hood.

Assemble all necessary equipment and reagents before handling the compound.

Verify that an emergency eyewash station and safety shower are readily accessible.

Weighing and Aliquoting:

Perform all weighing and transfer operations within a chemical fume hood or a ventilated

balance enclosure.
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Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound. Avoid

creating dust.[4]

Dissolution:

If preparing a solution, add the solvent to the weighed Hydroxyanigorufone slowly to

prevent splashing.

Cap the container securely before mixing or vortexing.

Post-Handling:

Decontaminate all surfaces and equipment used during the procedure.

Wash hands thoroughly with soap and water after removing gloves.[4]

Disposal Plan
All waste containing Hydroxyanigorufone must be treated as hazardous waste and disposed

of according to institutional and local regulations.

Segregation:

Collect all solid waste (e.g., contaminated gloves, weighing paper, pipette tips) in a

designated, labeled hazardous waste container.

Collect all liquid waste in a separate, labeled hazardous waste container. Do not mix with

other incompatible waste streams.

Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name

"Hydroxyanigorufone," and the associated hazards.

Storage:

Store waste containers in a designated satellite accumulation area that is secure and

away from general laboratory traffic.
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Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste. Do not pour any waste down the

drain.[4]

Workflow for Handling and Disposal of
Hydroxyanigorufone
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Caption: Workflow for the safe handling and disposal of Hydroxyanigorufone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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